3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide

• IUPAC Name: 3,5-dimethoxy-N-[(Z)-(4-oxochromen-3-yl)methylideneamino]benzamide
• InChI: InChI=1S/C19H16N2O5/c1-24-14-7-12(8-15(9-14)25-2)19(23)21-20-10-13-11-26-17-6-4-3-5-16(17)18(13)22/h3-11H,1-2H3,(H,21,23)/b20-10-
• InChI Key: WVXQUSFYDSHBGK-JMIUGGIZSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NN=CC2=COC3=CC=CC=C3C2=O)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)C(=O)N/N=C\C2=COC3=CC=CC=C3C2=O)OC
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol

Description

3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide, also known as DOCH, is a novel chemical compound with potential applications in scientific research. This compound has gained attention due to its unique chemical structure and potential for use in various fields of study.

Scientific Research Applications

3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to have anticancer properties, making it a potential candidate for cancer treatment. Additionally, 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide has been found to have anticonvulsant and neuroprotective effects, suggesting its potential use in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide is not well understood. However, studies have suggested that it may act as a histone deacetylase inhibitor, which can lead to changes in gene expression and ultimately affect cellular processes such as proliferation and apoptosis.
Biochemical and Physiological Effects
3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide has been found to have anticonvulsant effects in animal models of epilepsy. Furthermore, 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide has been shown to have neuroprotective effects, reducing neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide in lab experiments is its unique chemical structure, which may provide insights into the mechanisms of action of other compounds with similar structures. Additionally, 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide has demonstrated potential therapeutic effects in various disease models, making it a promising candidate for further research. However, one limitation of working with 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide is its low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide. One area of interest is the development of 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide and its potential use in the treatment of various diseases. Finally, the development of novel synthetic methods for 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide and its derivatives may provide new avenues for research in this field.
Conclusion
In conclusion, 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide is a novel compound with potential applications in various fields of scientific research. Its unique chemical structure and demonstrated therapeutic effects make it a promising candidate for further study. Future research on 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide and its derivatives may provide new insights into the mechanisms of action of similar compounds and lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide involves the reaction of 3,5-dimethoxybenzohydrazide with 4-oxo-4H-chromene-3-carbaldehyde in the presence of ethanol and catalytic amounts of piperidine. The resulting compound is purified through recrystallization, yielding 3,5-dimethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide as a white crystalline solid.